Cas no 1804518-04-4 (2,5-Dimethoxy-3-nitropyridine)

• Product Name: 2,5-Dimethoxy-3-nitropyridine
• CAS No: 1804518-04-4
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 4727746
• Update Time: 2025-06-13

2,5-Dimethoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-3-nitropyridine
• FCH4167257
• AX8275874

• Inchi： 1S/C7H8N2O4/c1-12-5-3-6(9(10)11)7(13-2)8-4-5/h3-4H,1-2H3
• InChI Key： NXQYISCHYFONCC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CN=1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Topological Polar Surface Area: 77.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2,5-Dimethoxy-3-nitropyridine

Comprehensive Overview of 2,5-Dimethoxy-3-nitropyridine (CAS No. 1804518-04-4): Properties, Applications, and Industry Insights

2,5-Dimethoxy-3-nitropyridine (CAS No. 1804518-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, featuring methoxy groups at the 2- and 5-positions and a nitro group at the 3-position. Such structural attributes make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules. Researchers and industry professionals frequently search for terms like "2,5-Dimethoxy-3-nitropyridine synthesis", "CAS 1804518-04-4 applications", and "nitropyridine derivatives in drug discovery", reflecting its relevance in modern chemical innovation.

The compound's physicochemical properties include a molecular weight of 214.17 g/mol and a distinct yellow crystalline appearance. Its solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in various cross-coupling reactions and heterocyclic transformations. Recent studies highlight its role as a precursor in the synthesis of antimicrobial agents and kinase inhibitors, aligning with the growing demand for novel therapeutic compounds. Searches for "pyridine-based drug intermediates" and "nitroheterocycles in medicinal chemistry" underscore the compound's importance in addressing global health challenges.

From an industrial perspective, 2,5-Dimethoxy-3-nitropyridine is manufactured under stringent quality controls to ensure high purity (>98%), as required for GMP-compliant processes. Its stability under ambient conditions makes it suitable for long-term storage, though recommendations include protection from light and moisture. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for characterization, addressing common queries like "how to analyze nitropyridine purity" or "CAS 1804518-04-4 spectroscopic data".

Environmental and safety considerations are paramount in handling this compound. While not classified as hazardous under standard regulations, proper laboratory practices—including the use of personal protective equipment (PPE)—are advised. This aligns with trending searches on "green chemistry for nitropyridine synthesis" and "sustainable heterocyclic compound production", reflecting the industry's shift toward eco-friendly methodologies.

In conclusion, 2,5-Dimethoxy-3-nitropyridine (CAS No. 1804518-04-4) exemplifies the intersection of structural versatility and functional utility in organic chemistry. Its applications span drug development, material science, and catalysis, making it a compound of enduring interest. As research progresses, its role in addressing emerging biomedical needs and industrial challenges will likely expand, further solidifying its position in the chemical landscape.